Cas no 596825-81-9 (1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-[(2-methoxyphenoxy)methyl]-)

• Product Name: 1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-[(2-methoxyphenoxy)methyl]-
• CAS No: 596825-81-9
• MF: C₁₃H₁₁ClN₄O₂
• MW: 290.70504117012
• CID: 337580
• PubChem ID: 45030920
• Update Time: 2025-04-19

1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-[(2-methoxyphenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-[(2-methoxyphenoxy)methyl]-
• 6-chloro-3-[(2-methoxyphenoxy)methyl]-[1,2,4]triazolo[4,3-b]pyridazine
• AKOS004915287
• 6-Chloro-3-(2-methoxy-phenoxymethyl)-[1,2, 4]triazolo[4,3-b]pyridazine
• DTXSID30661648
• 6-chloro-3-[(2-methoxyphenoxy)methyl][1,2,4]triazolo[4,3-b]pyridazine
• 596825-81-9
• 2-[(6-chloro[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methoxy]phenyl methyl ether
• BB 0242302

• Inchi： 1S/C13H11ClN4O2/c1-19-9-4-2-3-5-10(9)20-8-13-16-15-12-7-6-11(14)17-18(12)13/h2-7H,8H2,1H3
• InChI Key： MHKBCNLNTSWQJI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NN=C(COC3C=CC=CC=3OC)N2N=1

Computed Properties

• Exact Mass: 290.05723
• Monoisotopic Mass: 290.0570533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.5Ų

Experimental Properties

• PSA: 61.54